Cas no 1251033-61-0 (2-(3,4-Dichlorophenyl)morpholine hydrochloride)

• Product Name: 2-(3,4-Dichlorophenyl)morpholine hydrochloride
• CAS No: 1251033-61-0
• MF: C₁₀H₁₂Cl₃NO
• MW: 268.567379951477
• CID: 1082084
• PubChem ID: 71748609
• Update Time: 2025-06-08

2-(3,4-Dichlorophenyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)morpholine hydrochloride
• 1251033-61-0
• 2-(3,4-Dichlorophenyl)morpholinehydrochloride
• DTXSID20857699
• 2-(3,4-Dichloro-phenyl)-morpholine hydrochloride
• 2-(3,4-Dichlorophenyl)-morpholine hydrochloride
• 2-(3,4-Dichlorophenyl)morpholine--hydrogen chloride (1/1)
• 2-(3,4-Dichlorophenyl)-morpholine HCl
• BAC03361
• J-505723

• Inchi： 1S/C10H11Cl2NO.ClH/c11-8-2-1-7(5-9(8)12)10-6-13-3-4-14-10;/h1-2,5,10,13H,3-4,6H2;1H
• InChI Key： AXBRXQCZKMVDIC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CNCCO1)Cl.Cl

Computed Properties

• Exact Mass: 266.998447g/mol
• Monoisotopic Mass: 266.998447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3,4-Dichlorophenyl)morpholine hydrochloride

Comprehensive Overview of 2-(3,4-Dichlorophenyl)morpholine hydrochloride (CAS No. 1251033-61-0)

2-(3,4-Dichlorophenyl)morpholine hydrochloride (CAS No. 1251033-61-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its morpholine backbone and dichlorophenyl substitution, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of more complex molecules.

The compound's CAS number 1251033-61-0 serves as a unique identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Its hydrochloride salt form enhances solubility, making it more suitable for various experimental conditions. This feature is crucial for researchers exploring its pharmacokinetic properties or conducting in vitro and in vivo studies.

In recent years, the demand for 2-(3,4-Dichlorophenyl)morpholine hydrochloride has increased due to its relevance in central nervous system (CNS) research. Scientists are investigating its potential interactions with neurotransmitter systems, which could lead to breakthroughs in treating neurological disorders. This aligns with current trends in precision medicine and targeted therapy, where compounds like this are screened for their specificity and efficacy.

Another area of interest is the compound's role in catalysis and organic synthesis. Its morpholine moiety is often utilized as a building block in constructing heterocyclic compounds, which are prevalent in many FDA-approved drugs. The dichlorophenyl group adds steric and electronic effects that can influence reaction outcomes, making it a versatile tool for synthetic chemists.

From a commercial perspective, CAS No. 1251033-61-0 is supplied by several specialty chemical manufacturers. Quality control measures, such as HPLC purity and NMR verification, are critical to ensure consistency across batches. This is particularly important for researchers who rely on reproducible results in their experiments.

Environmental and safety considerations are also part of the discourse surrounding 2-(3,4-Dichlorophenyl)morpholine hydrochloride. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. This reflects the growing emphasis on green chemistry and sustainable practices in the chemical industry.

In summary, 2-(3,4-Dichlorophenyl)morpholine hydrochloride (CAS No. 1251033-61-0) is a compound of significant scientific and industrial interest. Its applications span drug development, organic synthesis, and neurological research, making it a subject of ongoing study. As advancements in AI-driven drug discovery and high-throughput screening continue, the relevance of such compounds is expected to grow, further solidifying their place in modern chemistry.